Cas no 2228227-47-0 (3-(2-methoxypyridin-3-yl)oxolane-2,5-dione)

• Product Name: 3-(2-methoxypyridin-3-yl)oxolane-2,5-dione
• CAS No: 2228227-47-0
• MF: C₁₀H₉NO₄
• MW: 207.182762861252
• CID: 6560628
• PubChem ID: 165677505
• Update Time: 2025-08-02

3-(2-methoxypyridin-3-yl)oxolane-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-(2-methoxypyridin-3-yl)oxolane-2,5-dione
• 2228227-47-0
• EN300-1823767

• Inchi： 1S/C10H9NO4/c1-14-9-6(3-2-4-11-9)7-5-8(12)15-10(7)13/h2-4,7H,5H2,1H3
• InChI Key： QPUSMMRWULAYSS-UHFFFAOYSA-N
• SMILES： O1C(CC(C1=O)C1=CC=CN=C1OC)=O

Computed Properties

• Exact Mass: 207.05315777g/mol
• Monoisotopic Mass: 207.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 65.5Ų

Additional information on 3-(2-methoxypyridin-3-yl)oxolane-2,5-dione

Comprehensive Overview of 3-(2-methoxypyridin-3-yl)oxolane-2,5-dione (CAS No. 2228227-47-0): Properties, Applications, and Industry Trends

3-(2-methoxypyridin-3-yl)oxolane-2,5-dione (CAS No. 2228227-47-0) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound, characterized by a pyridine moiety linked to a dioxolane ring, serves as a versatile building block in organic synthesis. Its molecular formula, C₁₀H₉NO₄, and precise molecular weight of 207.18 g/mol make it a critical intermediate for designing bioactive molecules. Researchers often explore its potential in drug discovery, particularly for targeting enzymes and receptors involved in inflammatory and metabolic disorders.

The growing demand for small molecule therapeutics has propelled interest in compounds like 3-(2-methoxypyridin-3-yl)oxolane-2,5-dione. Recent studies highlight its role in synthesizing kinase inhibitors, a class of drugs pivotal in oncology and autoimmune disease treatment. Its methoxypyridine group enhances solubility and bioavailability, addressing a common challenge in medicinal chemistry. Furthermore, the compound’s stability under physiological conditions makes it a candidate for prodrug development, aligning with the industry’s focus on patient-centric formulations.

In agrochemical applications, CAS No. 2228227-47-0 is investigated for its potential as a plant growth regulator or pesticide intermediate. The oxolane-2,5-dione scaffold’s reactivity allows derivatization into compounds with herbicidal or fungicidal properties. This aligns with global trends toward sustainable agriculture, where eco-friendly and high-efficiency agrochemicals are prioritized. Analytical techniques like HPLC and NMR are routinely employed to validate its purity and structural integrity, ensuring compliance with regulatory standards.

From a synthetic perspective, 3-(2-methoxypyridin-3-yl)oxolane-2,5-dione is synthesized via Pd-catalyzed cross-coupling or cyclization reactions, methodologies frequently searched by organic chemists. Its scalable production and compatibility with green chemistry principles (e.g., solvent-free reactions) resonate with the pharmaceutical industry’s push for cost-effective and environmentally benign processes. These attributes position it as a compound of interest in patent filings and academic publications.

The compound’s relevance extends to material science, where its aromatic and heterocyclic components are explored for organic electronics and polymeric materials. Researchers are investigating its incorporation into conductive polymers or photocatalysts, leveraging its electron-rich pyridine ring. Such applications align with the surge in demand for renewable energy technologies and smart materials, topics frequently queried in scientific databases.

In summary, 3-(2-methoxypyridin-3-yl)oxolane-2,5-dione (CAS No. 2228227-47-0) exemplifies the intersection of multidisciplinary chemistry and industrial innovation. Its adaptability across pharmaceuticals, agrochemicals, and materials underscores its value in addressing contemporary challenges. As research advances, this compound is poised to play a pivotal role in next-generation therapeutic agents and sustainable technologies, making it a focal point for both academia and industry.